Cas no 68302-51-2 (2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID)

• Product Name: 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID
• CAS No: 68302-51-2
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 5061669
• PubChem ID: 12852121
• Update Time: 2025-10-15

2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-ethyl-5-oxo-5H-[1]benzopyrano-[2,3-b]pyridine-3-carboxylic acid
• 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID
• 2-amino-7-ethyl-5-oxochromeno[2,3-b]pyridine-3-carboxylic acid
• 68302-51-2
• F76320
• CHEMBL152004

• Inchi： 1S/C15H12N2O4/c1-2-7-3-4-11-8(5-7)12(18)9-6-10(15(19)20)13(16)17-14(9)21-11/h3-6H,2H2,1H3,(H2,16,17)(H,19,20)
• InChI Key： RMDTUBSCQYVNJF-UHFFFAOYSA-N
• SMILES： C12OC3=CC=C(CC)C=C3C(=O)C1=CC(C(O)=O)=C(N)N=2

Computed Properties

• Exact Mass: 284.07970687g/mol
• Monoisotopic Mass: 284.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID

Comprehensive Overview of 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID (CAS No. 68302-51-2)

2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID (CAS No. 68302-51-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the chromenopyridine family, which is known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "chromenopyridine derivatives", "heterocyclic compound synthesis", and "pharmacological applications of chromenopyridines", reflecting the growing interest in this chemical class.

The molecular structure of 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID features a fused chromene and pyridine ring system, which contributes to its stability and reactivity. The presence of an amino group and a carboxylic acid moiety enhances its potential for further functionalization, making it a valuable intermediate in drug discovery. Recent studies have explored its role in modulating enzyme activity and its potential as a scaffold for designing novel therapeutic agents. Keywords such as "drug discovery intermediates" and "enzyme inhibitors" are often associated with this compound in scientific literature.

In the context of current research trends, 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID has been investigated for its potential applications in anti-inflammatory and anticancer therapies. The compound's ability to interact with biological targets, such as kinases and receptors, has made it a subject of interest in precision medicine and targeted drug delivery. Searches for "chromenopyridine in cancer research" and "small molecule therapeutics" highlight the relevance of this compound in modern biomedical research.

From a synthetic chemistry perspective, the preparation of 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID involves multi-step reactions, including condensation and cyclization processes. Optimizing the yield and purity of this compound is a key focus for chemists, as evidenced by frequent searches for "heterocyclic synthesis optimization" and "green chemistry approaches". The compound's solubility and stability under various conditions are also critical factors for its practical applications.

The versatility of 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID extends to material science, where its photophysical properties are being explored for use in organic electronics and sensors. Researchers are investigating its potential as a fluorescent probe or as a component in light-emitting devices. This interdisciplinary appeal is reflected in search queries like "chromenopyridine in optoelectronics" and "organic semiconductors".

In summary, 2-AMINO-7-ETHYL-5-OXO-5H-CHROMENO[2,3-b]PYRIDINE-3-CARBOXYLIC ACID (CAS No. 68302-51-2) is a multifaceted compound with significant potential in pharmaceuticals, biochemistry, and material science. Its structural features and functional groups make it a valuable candidate for further research and development. As interest in heterocyclic compounds and their applications continues to grow, this compound remains a focal point for innovation and discovery.